1-Methylhydrazinecarboxamide
Overview
Description
1-Methylhydrazinecarboxamide is a chemical compound with the CAS Number: 22718-48-5. It has a molecular weight of 89.1 and its IUPAC name is 1-methylhydrazinecarboxamide . It is a white solid .
Molecular Structure Analysis
The molecular formula of 1-Methylhydrazinecarboxamide is C2H7N3O . The InChI code for the compound is 1S/C2H7N3O/c1-5(4)2(3)6/h4H2,1H3,(H2,3,6) .Physical And Chemical Properties Analysis
1-Methylhydrazinecarboxamide is a white solid . More detailed physical and chemical properties such as melting point, boiling point, and solubility are not provided in the sources I have.Scientific Research Applications
Trace Level Detection of Mercury Ions
1-Methylhydrazinecarboxamide has been used in the fabrication of silver nanoparticles (1c-AgNPs) which have shown the ability to detect metal cations, specifically mercury (Hg2+) ions . These nanoparticles were used to detect Hg2+ ions in various samples of water and cosmetic creams . The detection limit was found to be 0.274 µM .
Antibacterial Activity
The silver nanoparticles (1c-AgNPs) synthesized using 1-Methylhydrazinecarboxamide have shown significant antibacterial activity . They were found to be particularly effective against Escherichia coli and Staphylococcus aureus .
Chemical Exploration Studies
1-Methylhydrazinecarboxamide conjugated silver nanoparticles (1c-AgNPs) have been used as detecting probes in chemical exploration studies . These probes translate information of analyte into a quantifiable signal .
Theoretical Studies
Theoretical findings displayed changes in reactive descriptors, electronic parameters, bond angles, and bond lengths of 1-Methylhydrazinecarboxamide and conjugated AgNPs using DFT method .
Mechanism of Action
properties
IUPAC Name |
1-amino-1-methylurea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H7N3O/c1-5(4)2(3)6/h4H2,1H3,(H2,3,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOORGKNGFZOACY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00292382 |
Source
|
| Record name | 1-methylhydrazinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00292382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
89.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylhydrazinecarboxamide | |
CAS RN |
22718-48-5 |
Source
|
| Record name | NSC82193 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=82193 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-methylhydrazinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00292382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[amino(imino)methyl]pyrrolidine-1-carboximidamide](/img/structure/B1295643.png)
